BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to 4-
(Methoxycarbonylamino)phenylboronic Acid:
Properties, Synthesis, and Applications

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest |

4-
Compound Name: (Methoxycarbonylamino)phenylbor

onic acid

Cat. No.: B1586599

\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Building Block in Modern
Chemistry

4-(Methoxycarbonylamino)phenylboronic acid is a specialized organic compound that holds
significant promise as a versatile building block in synthetic chemistry. Its unique structure,
featuring both a boronic acid moiety and a methoxycarbonylamino group, makes it a valuable
reagent for the construction of complex molecules, particularly in the fields of medicinal
chemistry and materials science. The boronic acid group is a cornerstone for palladium-
catalyzed cross-coupling reactions, enabling the formation of carbon-carbon and carbon-
heteroatom bonds, while the methoxycarbonylamino group offers a site for further
functionalization or can influence the electronic properties and bioavailability of the final
compound.

This guide provides an in-depth look at the core technical aspects of 4-
(Methoxycarbonylamino)phenylboronic acid, including its chemical identifiers,
physicochemical properties, a proposed synthetic route, and its potential applications in
research and development. It is crucial to distinguish this compound from the structurally
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similar and more extensively documented 4-Methoxycarbonylphenylboronic acid (CAS 99768-
12-4), which lacks the amino linker. While both are valuable in Suzuki-Miyaura couplings, the
presence of the carbamate functionality in the target compound of this guide imparts distinct
chemical properties and potential for diverse applications.[1][2]

Compound Identification and Properties

Clear identification of a chemical entity is paramount for reproducible scientific research. The
primary identifiers and physicochemical properties of 4-
(Methoxycarbonylamino)phenylboronic acid are summarized below.

Identifier Value Source
CAS Number 850567-96-3 [3]

[4-
IUPAC Name (methoxycarbonylamino)pheny  [4]

[[boronic acid

Molecular Formula C8H10BNO4 [5]

Molecular Weight 194.98 g/mol PubChem
Appearance White to off-white powder Generic Supplier Data
Solubility Soluble in methanol Generic Supplier Data

For the purpose of clarity, a comparison with its analogue, 4-Methoxycarbonylphenylboronic
acid, is provided.
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4- 4-
Identifier (Methoxycarbonylamino)p Methoxycarbonylphenylbo
henylboronic acid ronic acid
CAS Number 850567-96-3[3] 99768-12-4[6]
Molecular Formula C8H10BNOA4[5] C8H9BOA4[6]
Molecular Weight 194.98 g/mol 179.97 g/mol [6]

) Boronic acid, Carbamate ] )
Key Functional Groups ) Boronic acid, Ester
(amino-ester)

Synthesis of 4-
(Methoxycarbonylamino)phenylboronic Acid: A
Proposed Route

While specific, peer-reviewed synthetic procedures for 4-
(Methoxycarbonylamino)phenylboronic acid are not extensively published, a plausible and
efficient synthetic route can be proposed based on established organic chemistry
transformations and analogous preparations. A potential pathway involves the protection of 4-
aminophenylboronic acid with methyl chloroformate.

Proposed Synthetic Workflow
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Caption: Proposed synthetic workflow for 4-(Methoxycarbonylamino)phenylboronic acid.

Step-by-Step Experimental Protocol (Proposed)

 Dissolution: Dissolve 4-aminophenylboronic acid in a suitable solvent system, such as a
mixture of dioxane and water.
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 Basification: Add a mild inorganic base, like sodium bicarbonate, to the solution to act as an
acid scavenger.

e Acylation: Cool the mixture in an ice bath to 0°C. Slowly add methyl chloroformate dropwise
while maintaining the temperature.

o Reaction: Allow the reaction mixture to warm to room temperature and stir for several hours
until the reaction is complete, as monitored by Thin Layer Chromatography (TLC).

o Workup: Upon completion, acidify the mixture with a dilute acid (e.g., 1M HCI) to precipitate
the product.

« |solation and Purification: Collect the crude product by filtration. Purify the solid by
recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the final product,
4-(Methoxycarbonylamino)phenylboronic acid.

This proposed synthesis is a standard Schotten-Baumann reaction for the formation of a
carbamate from an amine and a chloroformate, a robust and high-yielding reaction.

Reactivity and Applications in Drug Development

The utility of 4-(Methoxycarbonylamino)phenylboronic acid in research and drug
development is primarily centered around its participation in cross-coupling reactions.

Suzuki-Miyaura Cross-Coupling Reactions

The Suzuki-Miyaura coupling is a powerful method for forming carbon-carbon bonds, and
phenylboronic acids are key substrates in this reaction.[1][2] 4-
(Methoxycarbonylamino)phenylboronic acid can be effectively coupled with a variety of aryl,
heteroaryl, or vinyl halides and triflates in the presence of a palladium catalyst and a base. This
reaction is instrumental in the synthesis of biaryl and substituted aromatic structures, which are
common motifs in pharmaceutically active compounds.[1] The methoxycarbonylamino group
can serve to modulate the electronic properties of the aromatic ring, potentially influencing the
reaction's efficiency and the biological activity of the resulting molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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